Cas no 2344681-59-8 (7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-amine)

7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-amine is a heterocyclic compound featuring a fused triazolopyridine core with a trifluoromethyl group and an amine substituent. This structure imparts unique electronic and steric properties, making it valuable in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the amine functionality provides a versatile handle for further derivatization. Its rigid triazolopyridine scaffold contributes to strong binding affinity in target interactions, particularly in the development of kinase inhibitors and other biologically active molecules. The compound’s well-defined synthetic route and high purity make it a reliable intermediate for pharmaceutical and material science applications.
7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-amine structure
2344681-59-8 structure
Product Name:7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-amine
CAS No:2344681-59-8
MF:C7H5F3N4
MW:202.136610746384
CID:5903994
PubChem ID:139015216
Update Time:2025-08-04

7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

    • 7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-amine
    • EN300-7424854
    • 2344681-59-8
    • Z3681233894
    • Inchi: 1S/C7H5F3N4/c8-7(9,10)4-1-5(11)14-6(2-4)12-3-13-14/h1-3H,11H2
    • InChI Key: KTJSZIIQBXUQMW-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(N)N2C(C=1)=NC=N2)(F)F

Computed Properties

  • Exact Mass: 202.04663066g/mol
  • Monoisotopic Mass: 202.04663066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 56.2Ų

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Additional information on 7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-amine

7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-amine (CAS No. 2344681-59-8): A Comprehensive Overview

7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-amine (CAS No. 2344681-59-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the [1,2,4]triazolo[1,5-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a trifluoromethyl group at the 7-position and an amine group at the 5-position makes this molecule particularly interesting for drug discovery and material science applications.

The molecular structure of 7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-amine features a fused bicyclic system with three nitrogen atoms, contributing to its unique electronic properties and potential for forming multiple hydrogen bonds. Recent studies have shown that compounds containing the [1,2,4]triazolo[1,5-a]pyridine scaffold exhibit promising pharmacological profiles, including kinase inhibition and antimicrobial activity. This has led to increased interest in CAS 2344681-59-8 as a building block for novel therapeutic agents.

In the context of current research trends, 7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-amine is being investigated for its potential in addressing several medical challenges. Researchers are particularly interested in its application for developing new treatments for inflammatory diseases and certain types of cancers. The compound's trifluoromethyl group enhances its metabolic stability and lipophilicity, important factors in drug design that are frequently searched by medicinal chemists in academic and industrial settings.

The synthesis of 7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-amine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Recent advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. Analytical characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography confirm the structure and purity of CAS 2344681-59-8, which is crucial for reproducibility in scientific studies.

Beyond pharmaceutical applications, 7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-amine has shown potential in materials science. Its rigid, planar structure and electron-deficient character make it a candidate for developing organic electronic materials. Researchers are exploring its use in organic light-emitting diodes (OLEDs) and as a component in advanced sensor technologies, addressing the growing demand for novel functional materials in the electronics industry.

The commercial availability of 7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-amine has increased in recent years, with several specialty chemical suppliers offering this compound for research purposes. Current market analysis indicates steady growth in demand for such specialized heterocyclic compounds, particularly from pharmaceutical companies engaged in drug discovery programs. The price and purity specifications of CAS 2344681-59-8 vary depending on the supplier and quantity required, which are common considerations for researchers when sourcing this material.

From a safety perspective, proper handling procedures should be followed when working with 7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-amine. While not classified as highly hazardous, standard laboratory precautions including the use of personal protective equipment and proper ventilation are recommended. Material safety data sheets (MSDS) provided by suppliers contain detailed information about handling, storage, and disposal of this compound, addressing common safety queries from laboratory personnel.

The future research directions for 7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-amine appear promising. With the increasing importance of fluorine-containing compounds in medicinal chemistry and the versatility of the [1,2,4]triazolo[1,5-a]pyridine scaffold, this compound is likely to remain a focus of scientific investigation. Ongoing studies are exploring its potential as a precursor for more complex molecular architectures and its application in catalysis, responding to the growing interest in sustainable chemistry practices.

In conclusion, 7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-amine (CAS No. 2344681-59-8) represents an important building block in modern chemical research. Its unique structural features and potential applications across multiple scientific disciplines make it a valuable compound for academic and industrial researchers alike. As synthetic methodologies continue to advance and new applications are discovered, the significance of this heterocyclic compound is expected to grow in the coming years.

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